2-Amino-4-methyl-5-nitrophenol

• Molecular Formula: C7H8N2O3
• Molecular Weight: 168.15 g/mol
• IUPAC Name: 2-amino-4-methyl-5-nitrophenol
• InChI: InChI=1S/C7H8N2O3/c1-4-2-5(8)7(10)3-6(4)9(11)12/h2-3,10H,8H2,1H3
• InChI Key: WZSBYBXNPKFJTA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1[N+](=O)[O-])O)N

Description

2-Amino-4-methyl-5-nitrophenol is a useful research compound. Its molecular formula is C7H8N2O3 and its molecular weight is 168.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 120 ml of stirring concentrated sulfuric acid at room temperature was added 12.0 g (0.0252 mol) of 5-nitro-2-p-toluenesulfonamido-p-cresol tosylate. Complete solution occurred without exotherm in 15 minutes. After stirring 11/2 hours the reaction was poured into 1500 ml of water and extracted with ethyl acetate. The organic layer was washed with aqueous sodium carbonate, dried over magnesium sulfate and concentrated under reduced pressure to yield 3.6 g (85 percent) of pure product as an orange solid.